1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
Overview
Description
1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in scientific research due to its potential biological activities. This compound is also known as BR-DIM and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting the activity of various enzymes and signaling pathways. For instance, it has been reported to inhibit the activity of tyrosine kinase, which is involved in the regulation of cell growth and differentiation.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. Moreover, it has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body.
Advantages and Limitations for Lab Experiments
1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activities. However, its solubility in water is limited, which may pose challenges for certain experiments. Moreover, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the research on 1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One of the most promising areas of research is the development of novel anti-cancer agents based on this compound. Moreover, further studies are needed to elucidate its mechanism of action and potential applications in the treatment of other diseases, such as tuberculosis and inflammation.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential biological activities. It has been synthesized using various methods and has been shown to exhibit anti-cancer, anti-inflammatory, anti-microbial, and anti-tubercular properties. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Scientific Research Applications
1-(3-bromophenyl)-5-(3,4-dimethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential biological activities. It has been reported to exhibit anti-cancer, anti-inflammatory, anti-microbial, and anti-tubercular properties. Moreover, it has been shown to inhibit the activity of various enzymes, including tyrosine kinase, carbonic anhydrase, and urease.
properties
IUPAC Name |
(5E)-1-(3-bromophenyl)-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O5/c1-26-15-7-6-11(9-16(15)27-2)8-14-17(23)21-19(25)22(18(14)24)13-5-3-4-12(20)10-13/h3-10H,1-2H3,(H,21,23,25)/b14-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEANTMCCJAQCFA-RIYZIHGNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC(=CC=C3)Br)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC(=CC=C3)Br)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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